3-Fluoro-5-methoxy-4-methylaniline

• Molecular Formula: C8H10FNO
• Molecular Weight: 155.17 g/mol
• IUPAC Name: 3-fluoro-5-methoxy-4-methylaniline
• InChI: InChI=1S/C8H10FNO/c1-5-7(9)3-6(10)4-8(5)11-2/h3-4H,10H2,1-2H3
• InChI Key: KOYGBAIQOIXBMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1F)N)OC

Description

3-Fluoro-5-methoxy-4-methylaniline is a useful research compound. Its molecular formula is C8H10FNO and its molecular weight is 155.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-benzyl-3-fluoro-5-methoxy-4-methylaniline (223 mg, 0.91 mmol) in methanol (25 mL) prepared in a Parr shaker flask was added palladium hydroxide (20% on carbon). This was subjected to 45 psi of hydrogen gas overnight until the LCMS showed complete conversion. The catalyst was filtered and the solution concentrated in vacuo to yield 117 mg (83%) of 3-fluoro-5-methoxy-4-methylaniline as an oil. 1H NMR (300 MHz, CDCl3) δ 6.03 (d, J=12.0 Hz, 1H), 6.01 (s, 1H), 3.77 (s, 3H), 2.09 (s, 3H); LCMS (m/z): 156 (MH+). Compound I-120 was made using this aniline.